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Compound of Interest

Compound Name: mTRP-2 (180-188)

Cat. No.: B15572770 Get Quote

Technical Support Center: mTRP-2 (180-188)
Peptide
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for researchers, scientists, and drug development professionals working with

the murine Tyrosinase-Related Protein 2 (mTRP-2) (180-188) peptide.

Frequently Asked Questions (FAQs)
Q1: What is the mTRP-2 (180-188) peptide?

The mTRP-2 (180-188) peptide, with the amino acid sequence Ser-Val-Tyr-Asp-Phe-Phe-Val-

Trp-Leu (SVYDFFVWL), is a key epitope derived from murine tyrosinase-related protein 2.[1][2]

It is recognized by cytotoxic T lymphocytes (CTLs) and is instrumental in immunology research,

particularly in the study of melanoma tumor immunity.[1][2] This peptide binds to mouse and

human MHC class I molecules, and immunization with it can induce an effective anti-tumor

immune response.[2]

Q2: What are the primary applications of this peptide?

The mTRP-2 (180-188) peptide is predominantly used in cancer research, specifically for:

Inducing and studying anti-tumor immunity against melanoma.[2]
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In vivo and in vitro stimulation of CTLs.[3]

Pulsing dendritic cells (DCs) for vaccination studies.[2]

Use in ELISpot and CTL assays to quantify antigen-specific T cell responses.

Q3: What is the molecular weight and purity of the peptide?

The typical molecular weight of the mTRP-2 (180-188) peptide is approximately 1175.34 g/mol

.[4] Commercially available peptides should have a purity of greater than 95%.[4]

Storage and Handling
Proper storage and handling are critical to maintain the integrity and activity of the mTRP-2
(180-188) peptide.

Storage of Lyophilized Peptide
Storage Temperature Duration Recommendations

-80°C Up to 2 years
Recommended for long-term

storage.[1]

-20°C Up to 1 year
Suitable for shorter-term

storage.[1][4]

General Guidance: Store the lyophilized powder in a sealed container, protected from

moisture and light.[1] Before use, allow the vial to equilibrate to room temperature before

opening to prevent condensation, which can reduce stability.

Storage of Reconstituted Peptide
Storage Temperature Duration Recommendations

-80°C Up to 6 months
Recommended for long-term

storage of stock solutions.[1]

-20°C Up to 1 month
Suitable for short-term storage

of working aliquots.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1802742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11032863/
https://www.benchchem.com/product/b15572770?utm_src=pdf-body
https://www.genscript.com/peptide/RP20250-mTRP_2_180_188_.html
https://www.genscript.com/peptide/RP20250-mTRP_2_180_188_.html
https://www.benchchem.com/product/b15572770?utm_src=pdf-body
https://www.benchchem.com/product/b15572770?utm_src=pdf-body
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://www.genscript.com/peptide/RP20250-mTRP_2_180_188_.html
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Handling Tip: To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the reconstituted peptide into single-use volumes before freezing.[1]

Reconstitution of the Peptide
The mTRP-2 (180-188) peptide is soluble in several solvents.

Solvent Concentration Notes

DMSO ≥ 50 mg/mL
Use newly opened, anhydrous

DMSO as it is hygroscopic.[1]

Water 33.33 mg/mL

Requires sonication and pH

adjustment to 12 with 1M

NaOH.[1] If using water, filter-

sterilize the working solution

with a 0.22 µm filter before

use.[1]

General Protocol for Reconstitution:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Allow the vial to reach room temperature.

Add the desired volume of solvent to achieve the target concentration.

Gently vortex or sonicate to fully dissolve the peptide.

Troubleshooting Guide
Issue 1: Low or No CTL Response in In Vitro Assays (e.g., ELISpot, Cr-release)

Possible Cause: Improper peptide storage or handling leading to degradation.

Solution: Ensure the peptide has been stored at the correct temperature and that freeze-

thaw cycles have been minimized. Use freshly prepared or properly stored aliquots.

Possible Cause: Suboptimal peptide concentration for T-cell stimulation.
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Solution: Titrate the peptide concentration. A common starting concentration for in vitro

restimulation is 1 µg/mL.[5]

Possible Cause: Issues with antigen-presenting cells (APCs).

Solution: Ensure APCs (e.g., splenocytes, dendritic cells) are viable and functional.

Issue 2: Poor In Vivo Immune Response After Vaccination

Possible Cause: Insufficient peptide dose or inadequate adjuvant.

Solution: Optimize the immunization protocol. Consider increasing the peptide dose or

using a potent adjuvant like CpG oligodeoxynucleotides to enhance the immune response.

Possible Cause: Incorrect route of administration.

Solution: The route of immunization can influence the type and location of the immune

response. Subcutaneous or intravenous injections are commonly used.

Possible Cause: Peptide instability in the formulation.

Solution: If using a complex formulation (e.g., liposomes), ensure the peptide is stable

within that formulation. Some studies have shown stability for up to two weeks at 4°C in

certain lipid complexes.

Issue 3: Peptide Precipitation in Aqueous Buffers

Possible Cause: The peptide has limited solubility in neutral aqueous solutions.

Solution: Prepare the initial stock solution in DMSO.[1] For final working concentrations in

aqueous buffers, ensure the final DMSO concentration is compatible with your

experimental system (typically <0.5%). If direct dissolution in an aqueous buffer is

necessary, ensure the pH is appropriate as per solubility data.[1]

Experimental Protocols & Workflows
Workflow for In Vivo CTL Response Assessment
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Immunization Phase Tissue Harvest CTL Assay Phase

Prepare Immunogen:
mTRP-2 (180-188) Peptide

+ Adjuvant (e.g., CpG)

Immunize C57BL/6 Mice
(e.g., subcutaneously)

Harvest Splenocytes
(1-2 weeks post-immunization)

Restimulate Splenocytes in vitro
with mTRP-2 (180-188) peptide

Perform ELISpot or
Chromium Release Assay

Analyze IFN-γ Production
or Target Cell Lysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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